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Compound of Interest

Compound Name: A-28086B

Cat. No.: B1254339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-28086B is an ionophore antibiotic related to narasin and salinomycin, utilized in scientific

research.[1] Proper preparation of stock solutions is critical for ensuring the accuracy and

reproducibility of experimental results. This document provides detailed protocols for the

preparation, storage, and handling of A-28086B stock solutions.

Physicochemical and Safety Data
A summary of the key properties and safety information for A-28086B is provided below for

easy reference.
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Property Value Source

Molecular Formula C43H70O11 [1]

Molecular Weight 763.02 g/mol [1]

Appearance Solid powder [2]

Solubility Soluble in DMSO [3]

Storage (Powder)

Short-term (days to weeks): 0-

4°C, dry and dark. Long-term

(months to years): -20°C, dry

and dark.

Storage (in Solvent)

Short-term (days to weeks): 0-

4°C. Long-term (months):

-20°C.

Safety Precautions:

A-28086B is intended for research use only. Users should handle this compound with care,

adhering to standard laboratory safety procedures. It is recommended to wear personal

protective equipment, including gloves, a lab coat, and safety glasses. Avoid inhalation of the

powder by working in a well-ventilated area or under a fume hood.

Experimental Protocol: Preparation of a 10 mM A-
28086B Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of A-28086B in dimethyl

sulfoxide (DMSO).

Materials:

A-28086B powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibrate A-28086B: Before opening, allow the vial of A-28086B powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weigh A-28086B: Carefully weigh out the desired amount of A-28086B powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.63

mg of A-28086B.

Calculation: Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular

Weight ( g/mol )

Example: 1 mL x 10 mmol/L x 763.02 g/mol = 7.63 mg/mL

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the A-
28086B powder. For 7.63 mg of A-28086B, add 1 mL of DMSO to achieve a 10 mM

concentration.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to

aid dissolution if necessary, but avoid excessive heat.

Aliquot and Store: For ease of use and to minimize freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes or amber

glass vials.

Storage: Store the aliquots at -20°C for long-term storage. When needed, thaw a single

aliquot and keep it on ice during use. Avoid repeated freeze-thaw cycles.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1254339?utm_src=pdf-body
https://www.benchchem.com/product/b1254339?utm_src=pdf-body
https://www.benchchem.com/product/b1254339?utm_src=pdf-body
https://www.benchchem.com/product/b1254339?utm_src=pdf-body
https://www.benchchem.com/product/b1254339?utm_src=pdf-body
https://www.benchchem.com/product/b1254339?utm_src=pdf-body
https://www.benchchem.com/product/b1254339?utm_src=pdf-body
https://www.benchchem.com/product/b1254339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Experimental Workflow for A-28086B Stock Solution Preparation
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Workflow for preparing A-28086B stock solution.

Diagram 2: Logical Relationship of Key Preparation Steps
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Preparation Storage & Stability
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Key factors for successful A-28086B solution handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. 58439-94-4|A28086B|A28086B|-范德生物科技公司 [bio-fount.com]

3. Narasin B | 58439-94-4 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for A-28086B Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254339#how-to-prepare-a-28086b-stock-solutions]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1254339?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254339?utm_src=pdf-body
https://www.benchchem.com/product/b1254339?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/15400
http://www.bio-fount.com/cn/goods2/342592_5.html
https://www.benchchem.com/product/b1664726
https://www.benchchem.com/product/b1254339#how-to-prepare-a-28086b-stock-solutions
https://www.benchchem.com/product/b1254339#how-to-prepare-a-28086b-stock-solutions
https://www.benchchem.com/product/b1254339#how-to-prepare-a-28086b-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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